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Introduction

L-Menthyl acetate (CAS No: 2623-23-6) is the acetate ester of L-menthol, a naturally

occurring monoterpene found prominently in peppermint oil and other mint species.[1][2] It is

widely recognized for its characteristic fresh, minty, and fruity aroma.[2] This versatile

compound sees extensive use in the flavor and fragrance industries, imparting a refreshing

taste and scent to a variety of products, including cosmetics, personal care items, and

foodstuffs.[3] Furthermore, in the pharmaceutical sector, L-Menthyl acetate is explored as a

penetration enhancer to improve the dermal absorption of various drugs.[2] This guide provides

an in-depth overview of the core physicochemical characteristics of L-Menthyl acetate,

supported by experimental protocols for their determination, aimed at researchers, scientists,

and professionals in drug development.

General Properties
L-Menthyl acetate is a colorless liquid at room temperature with a distinct mint-like odor.[4] Its

fundamental identifiers are crucial for its characterization and are summarized below.
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Key Identifiers of L-Menthyl Acetate

L-Menthyl Acetate

Molecular Formula C₁₂H₂₂O₂ Molecular Weight 198.30 g/mol CAS Number 2623-23-6 SMILESCC(C)[C@@H]1CCC@@HC[C@H]1OC(C)=O Appearance Colorless Liquid Odor Minty, Fruity, Herbaceous

Click to download full resolution via product page

A diagram summarizing the key identifiers for L-Menthyl Acetate.

Table 1: General and Identifier Properties of L-Menthyl Acetate

Property Value References

IUPAC Name
[(1R,2S,5R)-5-methyl-2-

propan-2-ylcyclohexyl] acetate
[3]

Synonyms
(-)-Menthyl acetate, l-Menthol

acetate
[3]

CAS Number 2623-23-6 [3]

Molecular Formula C₁₂H₂₂O₂ [2][3]

Molecular Weight 198.30 g/mol [3]

Appearance Colorless liquid [4][5]

Odor Mentholic, minty, herbal, fruity [2]

Physical and Chemical Constants
The quantitative physicochemical properties of L-Menthyl acetate are critical for its application

in various fields. These constants are summarized in the table below.

Table 2: Physicochemical Data for L-Menthyl Acetate
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Property Value Conditions References

Boiling Point 227 - 230 °C 760 mm Hg [2][5][6]

Melting Point < 25 °C - [2]

Density 0.92 g/mL at 25 °C

0.919 - 0.928 g/mL at 20 °C [5][6]

Refractive Index (n_D) 1.447 at 20 °C [2]

1.445 - 1.448 at 20 °C [5]

Specific Optical

Rotation ([α]_D)
-73° at 20 °C, neat

-79.42° at 20 °C [6]

-81°
at 20 °C, c=8 in

Benzene
[2]

Solubility in Water 23.2 mg/L at 20 °C [2]

Slightly soluble /

Insoluble
- [1][4][6][7]

Solubility in Organic

Solvents
Miscible / Soluble Alcohol, Ether [1][4][6][7]

Flash Point 92 °C Closed Cup [7]

Vapor Pressure 0.071 mmHg at 25 °C (est.) [5]

Spectral Data
Spectroscopic data is fundamental for the structural confirmation and purity assessment of L-
Menthyl acetate.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra provide

detailed information about the molecular structure, confirming the arrangement of protons

and carbon atoms.[3][6]
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Infrared (IR) Spectroscopy: The IR spectrum of L-Menthyl acetate shows characteristic

absorption bands corresponding to its functional groups, notably a strong C=O stretching

vibration for the ester group.[6][8][9]

Mass Spectrometry (MS): Mass spectrometry provides information on the molecular weight

and fragmentation pattern of the molecule, which is useful for identification. The electron

ionization (EI) mass spectrum shows characteristic fragments for the compound.[6][10][11]

Experimental Protocols
Detailed methodologies for determining key physicochemical parameters are provided below.

This protocol outlines the measurement of the specific rotation of L-Menthyl acetate using a

polarimeter.
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Workflow for Determination of Optical Rotation

Preparation

Calibration

Measurement

Calculation

Prepare accurate solution
of L-Menthyl Acetate

(e.g., in ethanol)

Turn on polarimeter light source
and allow to warm up

Fill polarimeter cell
with pure solvent (blank)

Place blank in instrument
and perform zero adjustment

Rinse and fill cell
with sample solution

Place sample cell in instrument
and record observed rotation (α)

Calculate Specific Rotation [α]
using Biot's Law:

[α] = α / (l * c)

Click to download full resolution via product page

A diagram illustrating the experimental workflow for polarimetry.
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Methodology:

Principle: Optically active substances rotate the plane of polarized light. The specific rotation

is an intrinsic property and is calculated from the observed rotation using Biot's Law: [α] = α /

(l * c), where α is the observed rotation, l is the path length in decimeters (dm), and c is the

concentration in g/mL.

Apparatus: Polarimeter, volumetric flasks, analytical balance, polarimeter cell (typically 1

dm).

Procedure:

Sample Preparation: Accurately weigh a quantity of L-Menthyl acetate and dissolve it in a

suitable solvent (e.g., ethanol or benzene) in a volumetric flask to a known concentration

(c).

Instrument Calibration: Turn on the polarimeter and allow the light source (typically a

sodium D-line lamp, 589 nm) to stabilize. Fill the polarimeter cell with the pure solvent,

ensure no air bubbles are present, and place it in the instrument. Adjust the analyzer until

the field of view is at its minimum intensity and set this reading to zero.

Measurement: Empty the cell, rinse it with the sample solution, and then fill it with the

sample solution, again avoiding air bubbles. Place the cell in the polarimeter and measure

the observed angle of rotation (α). Note the temperature.

Calculation: Use the recorded α, the known path length (l), and concentration (c) to

calculate the specific rotation [α].

This protocol describes a general method for assessing the purity of a L-Menthyl acetate
sample.
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General Workflow for GC Purity Analysis

Sample Preparation
(Dilute in volatile solvent)

Instrument Setup
(Column, Temp Program, FID Detector)

Inject Sample
into GC Inlet

Chromatographic Separation
in Column

Peak Detection & Integration
by FID

Calculate Purity (%)
(Area Percent Normalization)

Click to download full resolution via product page

A diagram of the general workflow for purity analysis by Gas Chromatography.

Methodology:
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Principle: Gas chromatography separates volatile compounds based on their differential

partitioning between a gaseous mobile phase and a liquid or solid stationary phase. A Flame

Ionization Detector (FID) generates a signal proportional to the amount of organic analyte,

allowing for quantification.[12] Purity is often determined by area percent normalization.[13]

Apparatus: Gas chromatograph with a Flame Ionization Detector (FID), appropriate capillary

column (e.g., a polar column like HP-INNOWax), autosampler or manual syringe, data

acquisition system.[14]

Procedure:

Sample Preparation: Prepare a dilute solution of L-Menthyl acetate (e.g., 1% w/v) in a

high-purity volatile solvent like hexane or ethanol.

Instrumental Conditions (Typical):

Injector: Split/splitless inlet, 250 °C, split ratio 50:1.

Carrier Gas: Helium or Nitrogen at a constant flow rate.

Oven Program: Start at a lower temperature (e.g., 80 °C), hold for 1-2 minutes, then

ramp at 10 °C/min to a final temperature (e.g., 220 °C) and hold.

Detector (FID): 270 °C.

Analysis: Inject a small volume (e.g., 1 µL) of the prepared sample. Record the resulting

chromatogram.

Data Analysis: Integrate the area of all peaks in the chromatogram, excluding the solvent

peak. Calculate the purity by dividing the peak area of L-Menthyl acetate by the total area

of all peaks and multiplying by 100.[13]

Principle: The refractive index of a substance is the ratio of the speed of light in a vacuum to

its speed in that substance. It is a characteristic constant that depends on temperature and

the wavelength of light.[15]
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Apparatus: Abbe refractometer, constant temperature water bath, light source (sodium D-

line), dropper.

Procedure:

Calibration: Calibrate the instrument using a standard of known refractive index, such as

distilled water (n_D at 20°C ≈ 1.3330). Circulate water from the bath through the

refractometer to maintain a constant temperature (e.g., 20 °C).[16][17]

Measurement: Open the prisms of the refractometer and clean them with a soft tissue and

ethanol. Apply a few drops of the L-Menthyl acetate sample onto the lower prism and

close it firmly.[18]

Reading: Look through the eyepiece and turn the adjustment knob until the boundary

between the light and dark fields is sharp and centered on the crosshairs. If color fringing

is observed, adjust the compensator to remove it. Read the refractive index from the

scale.[19]

Principle: Density is the mass of a substance per unit volume (g/cm³ or g/mL). A pycnometer

is a flask with a precisely known volume used for accurate density measurements of liquids.

[20][21]

Apparatus: Pycnometer (with capillary stopper), analytical balance, constant temperature

water bath.

Procedure:

Mass of Empty Pycnometer: Thoroughly clean and dry the pycnometer and its stopper,

then accurately weigh it (m₁).[22]

Mass of Pycnometer with Water: Fill the pycnometer with distilled water, insert the stopper

(excess water will exit through the capillary), and equilibrate in a water bath at a specific

temperature (e.g., 20 °C). Dry the exterior and weigh it (m₂).[22][23]

Mass of Pycnometer with Sample: Empty and dry the pycnometer, then fill it with L-
Menthyl acetate. Equilibrate to the same temperature, dry the exterior, and weigh it (m₃).

[23]
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Calculation:

Mass of water = m₂ - m₁

Volume of pycnometer = (Mass of water) / (Density of water at the measurement

temperature)

Mass of sample = m₃ - m₁

Density of sample = (Mass of sample) / (Volume of pycnometer)

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals

the surrounding atmospheric pressure.[24][25]

Apparatus: Thiele tube or distillation apparatus, thermometer, heating mantle or oil bath.[24]

Procedure (Simple Distillation):

Place a volume of L-Menthyl acetate (e.g., 10 mL) in a small distillation flask with a few

boiling chips.

Set up a simple distillation apparatus with a condenser and receiving flask.

Position a thermometer so that the top of the bulb is level with the bottom of the side-arm

leading to the condenser.[26]

Heat the flask gently. The liquid will begin to boil and its vapor will rise and condense.[27]

The boiling point is the stable temperature reading on the thermometer when the vapor is

continuously condensing and dripping into the condenser. Record the temperature range

over which the liquid distills.[26]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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